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Abstract

Viburnitol, a naturally occurring cyclitol (a carbocyclic polyol), plays a significant, yet often
overlooked, role in plant physiology, particularly in the response to abiotic stress. As members
of the broader class of compatible solutes, cyclitols like viburnitol contribute to osmotic
adjustment, cellular protection, and potentially, signaling cascades under adverse
environmental conditions. This technical guide provides a comprehensive overview of the
current understanding of viburnitol, including its biosynthesis, physiological functions, and the
methodologies used for its study. A key focus is placed on its role as an osmoprotectant in
mitigating the effects of drought stress. While direct evidence for viburnitol's involvement as a
signaling molecule remains elusive, this guide explores the broader context of abiotic stress
signaling in which it is presumed to function. Detailed experimental protocols and data are
presented to aid researchers in further investigating the multifaceted roles of this intriguing
molecule.

Introduction to Viburnitol

Viburnitol, also known as (-)-vibo-quercitol, is a cyclopentanepentol with the chemical formula
CeH120s.[1][2] It is a stereoisomer of quercitol and a member of the inositol family of cyclitols.
These compounds are widespread in the plant kingdom and are recognized for their roles in
various physiological processes.[3] Cyclitols are characterized by a carbocyclic ring with
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multiple hydroxyl groups, which imparts them with high water solubility and the ability to interact

with cellular components.

Table 1: Chemical and Physical Properties of Viburnitol

Property Value Reference(s)

Molecular Formula CeH1205 [1]

Molecular Weight 164.16 g/mol [1][2]
(1S,2R,4S,5S)-cyclohexane-

IUPAC Name [1]
1,2,3,4,5-pentol
(-)-Vibo-quercitol, L-Viburnitol,

Synonyms o [4]
1-Deoxy-L-chiro-inositol

PubChem CID 11321141 [1]

Biosynthesis of Viburnitol

The biosynthesis of viburnitol, like other cyclitols, is believed to originate from myo-inositol, a

key precursor in plant metabolism. The pathway begins with the cyclization of D-glucose-6-

phosphate to myo-inositol-1-phosphate, a reaction catalyzed by the enzyme myo-inositol-1-

phosphate synthase (MIPS).[5] Subsequent dephosphorylation yields myo-inositol.

While the precise enzymatic steps leading from myo-inositol to viburnitol have not been fully

elucidated in all plant species, the general pathway for many cyclitols involves a series of

methylation, epimerization, and demethylation reactions.[6] It is hypothesized that myo-inositol

undergoes methylation to form ononitol, which is then epimerized to D-pinitol.[7] The

conversion of these intermediates to viburnitol likely involves further enzymatic modifications,

although the specific enzymes responsible remain an active area of research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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